2-(4-(2-chlorophenyl)piperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-4H-pyran-4-one

• IUPAC Name: 2-[4-(2-chlorophenyl)piperazine-1-carbonyl]-5-[(4-fluorophenyl)methoxy]pyran-4-one
• InChI: InChI=1S/C23H20ClFN2O4/c24-18-3-1-2-4-19(18)26-9-11-27(12-10-26)23(29)21-13-20(28)22(15-31-21)30-14-16-5-7-17(25)8-6-16/h1-8,13,15H,9-12,14H2
• InChI Key: ZLPPMFSWSYOAOX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)C(=O)C3=CC(=O)C(=CO3)OCC4=CC=C(C=C4)F
• Molecular Formula: C23H20ClFN2O4
• Molecular Weight: 442.9 g/mol

Description

2-(4-(2-chlorophenyl)piperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-4H-pyran-4-one is a useful research compound. Its molecular formula is C23H20ClFN2O4 and its molecular weight is 442.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Binding Assays

Compounds with structural similarities to the one have been synthesized and evaluated for their receptor binding affinities. For instance, derivatives involving piperazine and fluorobenzyl groups have been explored for their potential as dopamine receptor ligands. Such compounds were synthesized through a series of chemical reactions, including reductive amination, amide hydrolysis, and N-alkylation. Their receptor binding affinities were assessed through in vitro assays, indicating potential as ligands for specific dopamine receptors (Yang Fang-wei, 2013).

Crystal Structure Characterization

The crystal structures of related compounds provide insights into their molecular conformations and potential interactions. For example, compounds featuring chlorophenyl, fluorophenyl, and piperazine moieties have been characterized, revealing their conformations and intermolecular interactions. Such studies are crucial for understanding the compound's potential interactions with biological targets (Wan-Sin Loh et al., 2010).

Biological Activities

Derivatives of 4H-pyran-4-one have been synthesized and evaluated for their potential anticonvulsant and antimicrobial activities. This includes the preparation of compounds via the reaction of substituted piperazine derivatives, suggesting potential applications in developing therapeutic agents (M. Aytemir et al., 2004). Additionally, novel fluoro substituted benzo[b]pyran compounds have shown anti-lung cancer activity, highlighting the diverse potential therapeutic applications of such compounds (A. G. Hammam et al., 2005).